Cas no 2287268-65-7 (5-(3-Iodo-1-bicyclo[1.1.1]pentanyl)-2,3-dihydro-1-benzofuran)

5-(3-Iodo-1-bicyclo[1.1.1]pentanyl)-2,3-dihydro-1-benzofuran is a structurally unique compound featuring a rigid bicyclo[1.1.1]pentane core coupled with a dihydrobenzofuran moiety. The iodine substituent enhances its utility as a versatile intermediate in cross-coupling reactions, enabling further functionalization. The bicyclo[1.1.1]pentane scaffold imparts high strain and three-dimensionality, making it valuable in medicinal chemistry for modulating physicochemical properties and improving metabolic stability. The dihydrobenzofuran component contributes aromatic character and potential bioactivity. This compound is particularly useful in drug discovery and materials science, where its distinct geometry and reactivity facilitate the development of novel pharmacophores or advanced materials. Its synthetic accessibility and functional group compatibility further underscore its utility in organic synthesis.
5-(3-Iodo-1-bicyclo[1.1.1]pentanyl)-2,3-dihydro-1-benzofuran structure
2287268-65-7 structure
Product Name:5-(3-Iodo-1-bicyclo[1.1.1]pentanyl)-2,3-dihydro-1-benzofuran
CAS No:2287268-65-7
MF:C13H13IO
MW:312.146196126938
CID:5924244
PubChem ID:137942398
Update Time:2025-10-30

5-(3-Iodo-1-bicyclo[1.1.1]pentanyl)-2,3-dihydro-1-benzofuran Chemical and Physical Properties

Names and Identifiers

    • 2287268-65-7
    • 5-(3-Iodo-1-bicyclo[1.1.1]pentanyl)-2,3-dihydro-1-benzofuran
    • 5-{3-iodobicyclo[1.1.1]pentan-1-yl}-2,3-dihydro-1-benzofuran
    • EN300-6761109
    • Inchi: 1S/C13H13IO/c14-13-6-12(7-13,8-13)10-1-2-11-9(5-10)3-4-15-11/h1-2,5H,3-4,6-8H2
    • InChI Key: BOYZVTIYTCSIQO-UHFFFAOYSA-N
    • SMILES: IC12CC(C3C=CC4=C(CCO4)C=3)(C1)C2

Computed Properties

  • Exact Mass: 312.00111g/mol
  • Monoisotopic Mass: 312.00111g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 9.2Ų

5-(3-Iodo-1-bicyclo[1.1.1]pentanyl)-2,3-dihydro-1-benzofuran Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6761109-0.05g
5-{3-iodobicyclo[1.1.1]pentan-1-yl}-2,3-dihydro-1-benzofuran
2287268-65-7 95.0%
0.05g
$2097.0 2025-03-13
Enamine
EN300-6761109-0.1g
5-{3-iodobicyclo[1.1.1]pentan-1-yl}-2,3-dihydro-1-benzofuran
2287268-65-7 95.0%
0.1g
$2197.0 2025-03-13
Enamine
EN300-6761109-0.25g
5-{3-iodobicyclo[1.1.1]pentan-1-yl}-2,3-dihydro-1-benzofuran
2287268-65-7 95.0%
0.25g
$2297.0 2025-03-13
Enamine
EN300-6761109-0.5g
5-{3-iodobicyclo[1.1.1]pentan-1-yl}-2,3-dihydro-1-benzofuran
2287268-65-7 95.0%
0.5g
$2396.0 2025-03-13
Enamine
EN300-6761109-1.0g
5-{3-iodobicyclo[1.1.1]pentan-1-yl}-2,3-dihydro-1-benzofuran
2287268-65-7 95.0%
1.0g
$2496.0 2025-03-13
Enamine
EN300-6761109-2.5g
5-{3-iodobicyclo[1.1.1]pentan-1-yl}-2,3-dihydro-1-benzofuran
2287268-65-7 95.0%
2.5g
$4892.0 2025-03-13
Enamine
EN300-6761109-5.0g
5-{3-iodobicyclo[1.1.1]pentan-1-yl}-2,3-dihydro-1-benzofuran
2287268-65-7 95.0%
5.0g
$7238.0 2025-03-13
Enamine
EN300-6761109-10.0g
5-{3-iodobicyclo[1.1.1]pentan-1-yl}-2,3-dihydro-1-benzofuran
2287268-65-7 95.0%
10.0g
$10732.0 2025-03-13

Additional information on 5-(3-Iodo-1-bicyclo[1.1.1]pentanyl)-2,3-dihydro-1-benzofuran

Introduction to 5-(3-Iodo-1-bicyclo[1.1.1]pentanyl)-2,3-dihydro-1-benzofuran (CAS No: 2287268-65-7)

5-(3-Iodo-1-bicyclo[1.1.1]pentanyl)-2,3-dihydro-1-benzofuran (CAS No: 2287268-65-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the class of benzofuran derivatives, which are well-known for their broad spectrum of pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of a bicyclo[1.1.1]pentanyl moiety and an iodo substituent at the 3-position of the bicyclic ring system imparts distinct chemical and biological characteristics, making it a valuable scaffold for drug discovery and development.

The bicyclo[1.1.1]pentanyl group is a fused tricyclic structure consisting of three carbon rings, which is known for its rigidity and stability. This structural motif often enhances the binding affinity of molecules to biological targets by providing a defined three-dimensional shape that fits into specific binding pockets in proteins or enzymes. In contrast, the iodo substituent introduces a polarizability that can influence electronic distributions within the molecule, potentially affecting its reactivity and interaction with biological systems.

Recent advancements in medicinal chemistry have highlighted the importance of benzofuran derivatives in the development of novel therapeutic agents. These compounds exhibit diverse biological activities due to their ability to modulate various cellular pathways. For instance, studies have shown that benzofuran derivatives can inhibit enzymes involved in inflammation and cancer progression by binding to specific residues within the active sites of these enzymes. The structural versatility of benzofuran scaffolds allows for modifications at multiple positions, enabling chemists to fine-tune pharmacological properties such as potency, selectivity, and metabolic stability.

The specific combination of a bicyclo[1.1.1]pentanyl group and an iodo substituent in 5-(3-Iodo-1-bicyclo[1.1.1]pentanyl)-2,3-dihydro-1-benzofuran makes it an intriguing candidate for further exploration in drug discovery. The iodine atom can serve as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely used in constructing complex organic molecules. These reactions allow for the introduction of diverse functional groups at strategic positions within the molecule, enhancing its pharmacological profile.

In addition to its synthetic utility, the compound’s potential biological activity has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets, including kinases and transcription factors implicated in cancer signaling pathways. Preliminary results suggest that this compound may exhibit inhibitory effects on certain kinases by competing with ATP for binding sites or by stabilizing inactive conformations of these enzymes. Such findings are particularly promising given the growing recognition of kinases as key therapeutic targets in oncology.

The dihydro-1-benzofuran core is another important feature of this compound that contributes to its biological relevance. Dihydrobenzofurans are known to possess anti-inflammatory and analgesic properties, often through interactions with cyclooxygenase (COX) enzymes or other inflammatory mediators. The presence of a hydrophobic bicyclo[1.1.1]pentanyl group appended to this core may further enhance solubility and membrane permeability, improving bioavailability—a critical factor for drug efficacy.

From a synthetic perspective, 5-(3-Iodo-1-bicyclo[1.1.1]pentanyl)-2,3-dihydro-1-benzofuran represents an excellent intermediate for constructing more complex molecules via palladium-catalyzed cross-coupling reactions. The iodo substituent facilitates these transformations by enabling efficient coupling with boronic acids or stannane reagents under mild conditions. This synthetic accessibility makes it a valuable building block for medicinal chemists seeking to develop novel analogs with enhanced pharmacological properties.

The compound’s potential applications extend beyond oncology; it may also be explored for treating inflammatory diseases or infectious disorders where benzofuran derivatives have demonstrated efficacy. For example, certain benzofurans have shown antimicrobial activity by disrupting bacterial cell wall synthesis or interfering with essential metabolic pathways. The unique structural features of this compound could contribute to similar mechanisms of action while maintaining high selectivity toward target pathogens.

Future research directions may focus on optimizing synthetic routes to improve yield and purity while exploring modifications that enhance bioactivity and reduce potential toxicity profiles through structure-activity relationship (SAR) studies. Computational modeling techniques could also play a crucial role in understanding how this compound interacts with biological targets at an atomic level—a key step toward rational drug design.

In conclusion,5-(3-Iodo-1-bicyclo[1.1.1]pentanyl)-2,3-dihydro-1-benzofuran (CAS No: 2287268-65-7) is a structurally fascinating compound with significant potential in pharmaceutical research due to its unique combination of functional groups and synthetic versatility。 Its applications span multiple therapeutic areas,making it an attractive candidate for further investigation。 As our understanding of molecular interactions continues to evolve,this compound will likely remain at forefront of drug discovery efforts aimed at addressing unmet medical needs。

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited